Cas no 1270579-60-6 (tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate
• CAS No: 1270579-60-6
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6180427
• PubChem ID: 82293445
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate
• 1270579-60-6
• EN300-1880762
• tert-butyl N-[2-amino-2-(thiophen-2-yl)ethyl]carbamate

• Inchi： 1S/C11H18N2O2S/c1-11(2,3)15-10(14)13-7-8(12)9-5-4-6-16-9/h4-6,8H,7,12H2,1-3H3,(H,13,14)
• InChI Key： RZRGQWZGONCOSY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate

Introduction to tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate (CAS No. 1270579-60-6)

Tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1270579-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are known for their versatile applications in drug development due to their structural stability and biological activity. The presence of a thiophen-2-yl moiety in its molecular structure introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The molecular formula of tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate can be represented as C₁₁H₁₅NO₃S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The tert-butyl group at the carbamate moiety enhances the lipophilicity of the compound, which is a critical factor in determining its pharmacokinetic profile. This feature makes it an attractive candidate for oral administration and improves its bioavailability. Additionally, the thiophen-2-yl ring contributes to the compound's aromaticity and potential interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate not only imparts these desirable characteristics but also allows for further functionalization, enabling the development of more tailored therapeutic agents. This flexibility has made it a focal point in synthetic chemistry and drug discovery efforts.

One of the most compelling aspects of tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate is its potential application in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. The structural features of this compound, particularly the thiophen-2-yl group and the aminoethyl side chain, make it a promising candidate for modulating kinase activity. Recent studies have demonstrated that thiophene-based carbamates can effectively inhibit specific kinases by binding to their active sites and disrupting normal cellular processes. This has opened up new avenues for developing targeted therapies against various forms of cancer.

The synthesis of tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a thiophene derivative followed by functionalization with an amino group and subsequent carbamate formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity. These methods not only improve the overall yield but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

From a pharmacological perspective, tert-butyl N-2-amino-2-(thiophen-2-yl)ethylcarbamate has shown promise in preclinical studies as an inhibitor of specific enzymes involved in inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including rheumatoid arthritis and inflammatory bowel disease. By targeting key inflammatory pathways, this compound may offer a new therapeutic approach for managing these disorders. Preliminary data suggest that it can modulate cytokine production and reduce inflammatory mediator release, providing relief from symptoms associated with these conditions.

The potential therapeutic applications of tert-butyl N-2-amino-2-(thiophen-2-y)ethylcarbamate extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for developing compounds with antimicrobial properties. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. Thiophene derivatives have demonstrated efficacy against various bacterial strains due to their ability to disrupt bacterial cell membranes and interfere with vital metabolic processes. This makes tert-butyl N-2-amino--(thiophen--y)-ethylcarbamate an intriguing candidate for further exploration in antimicrobial drug development.

In conclusion,Tert-butyl N--(amino--(thiophen--y)--y)-ethylcarbamate (CAS No.--1270579--60--6) represents a significant advancement in pharmaceutical chemistry with its multifaceted applications across different therapeutic areas. Its structural complexity,thiophen--y!--moity,and functional versatility position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities associated with thiophene derivatives,this compound is poised to play an increasingly important role in developing innovative treatments for various diseases.